Cas no 565165-66-4 (ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 565165-66-4
• MF: C₂₀H₂₂ClNO₃S
• MW: 391.911583423615
• CID: 3104944
• PubChem ID: 3854921
• Update Time: 2025-10-28

ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 344101
• ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 2-[(2-chloro-2-phenylacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• EN300-01943
• 565165-66-4
• ethyl2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• QXA16566
• CS-0218750
• 985-453-0
• Z56449928
• 2-(2-Chloro-2-phenyl-acetylamino)-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid ethyl ester
• AKOS005136927
• G35313

• Inchi： 1S/C20H22ClNO3S/c1-3-25-20(24)16-14-10-9-12(2)11-15(14)26-19(16)22-18(23)17(21)13-7-5-4-6-8-13/h4-8,12,17H,3,9-11H2,1-2H3,(H,22,23)
• InChI Key： RWMLPPCAXGMLNT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C(NC1=C(C(=O)OCC)C2=C(CC(C)CC2)S1)=O

Computed Properties

• Exact Mass: 391.1008924Da
• Monoisotopic Mass: 391.1008924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 83.6Ų

Additional information on ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Latest Research Brief on Ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 565165-66-4)

In recent years, the compound ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS: 565165-66-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a multi-step process that includes the condensation of 2-chloro-2-phenylacetyl chloride with an appropriately substituted tetrahydrobenzothiophene derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored modifications to the core structure to enhance its bioavailability and target specificity.

From a biological perspective, this compound has demonstrated potent inhibitory activity against several protein kinases, including those implicated in cancer and inflammatory diseases. In vitro studies have revealed that it effectively suppresses the proliferation of certain cancer cell lines by disrupting key signaling pathways. Additionally, its anti-inflammatory properties have been validated in animal models, where it significantly reduced markers of inflammation without exhibiting significant toxicity. These findings suggest its potential as a dual-action therapeutic agent.

Recent pharmacokinetic studies have further elucidated the compound's metabolic stability and distribution profiles. While it exhibits moderate oral bioavailability, efforts are underway to optimize its formulation to enhance its therapeutic efficacy. Researchers are also investigating its potential synergies with existing drugs, which could pave the way for combination therapies in complex diseases such as rheumatoid arthritis and certain malignancies.

In conclusion, ethyl 2-(2-chloro-2-phenylacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical translation, addressing any potential challenges related to its pharmacokinetics and safety profile. The continued exploration of this compound could yield significant breakthroughs in the treatment of kinase-driven diseases and inflammatory conditions.